3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
3-methoxy-1-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyrazole-4-carboxamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c1-18-8-12(15(17-18)20-2)14(19)16-7-11-3-4-13(21-11)10-5-6-22-9-10/h3-6,8-9H,7H2,1-2H3,(H,16,19) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZEAKIWEIKSJEN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCC2=CC=C(O2)C3=CSC=C3 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-Methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and other pharmacological effects.
Antimicrobial Activity
Recent studies have evaluated the antimicrobial properties of pyrazole derivatives, including the compound . The minimum inhibitory concentration (MIC) values were determined against various pathogens. Notably, compounds similar to 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide demonstrated significant activity against Staphylococcus aureus and Staphylococcus epidermidis, with MIC values ranging from 0.22 to 0.25 μg/mL for the most active derivatives in related studies .
Anticancer Activity
The anticancer potential of pyrazole derivatives has been extensively studied. A structure–activity relationship (SAR) analysis indicated that modifications on the pyrazole ring significantly affect its cytotoxicity against various cancer cell lines. For instance, compounds with similar structures exhibited IC values in the low micromolar range against several cancer types, suggesting a promising anticancer profile .
| Compound | Cancer Cell Line | IC (µM) |
|---|---|---|
| 3-Methoxy-Pyrazole Derivative | MCF7 (Breast Cancer) | 10.5 |
| 3-Methoxy-Pyrazole Derivative | A549 (Lung Cancer) | 15.7 |
| Related Compound | HeLa (Cervical Cancer) | 12.3 |
The mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that it may interfere with key cellular pathways involved in proliferation and apoptosis. For example, some derivatives have been shown to induce apoptosis in cancer cells through the activation of caspase pathways and modulation of Bcl-2 family proteins .
Case Studies
- In Vitro Studies : A study involving a series of pyrazole derivatives demonstrated that those with thiophene substitutions exhibited enhanced antiproliferative effects compared to their non-thiophene counterparts. The study highlighted the importance of structural modifications in optimizing biological activity .
- Animal Models : In vivo studies using murine models have shown that certain pyrazole derivatives can significantly reduce tumor size when administered at specific dosages over a defined period, indicating their potential for therapeutic application .
Scientific Research Applications
Antiviral Properties
Research indicates that pyrazole derivatives, including the compound , exhibit notable antiviral activity. For instance, derivatives have been shown to inhibit various viruses such as HIV and influenza. The mechanism often involves the interference with viral replication processes, highlighting the potential of 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide as a lead compound for antiviral drug development .
Antimycobacterial Activity
Studies have identified pyrazole derivatives as promising candidates against Mycobacterium tuberculosis. The compound's structural features may enhance its efficacy against mycobacterial strains, suggesting a pathway for developing new antimycobacterial agents .
Anticancer Potential
The compound's ability to inhibit specific kinases involved in cancer cell proliferation has been explored. Dual inhibitors targeting CDK2/TRKA pathways have demonstrated significant anticancer activity, positioning this pyrazole derivative as a potential candidate for cancer therapy .
Structure-Activity Relationship (SAR)
Understanding the SAR of pyrazole derivatives is crucial for optimizing their biological activity. Key modifications that enhance activity include:
| Modification Type | Example | Effect |
|---|---|---|
| Substituent Variation | Methoxy vs. Hydroxy groups | Alters solubility and receptor binding affinity |
| Ring Substitution | Thiophene vs. Other heterocycles | Influences antiviral potency |
| Chain Length Adjustment | Varying alkyl chain lengths | Affects cellular permeability |
Research suggests that specific substitutions at the pyrazole ring and adjacent aromatic systems can significantly impact the pharmacological profile of these compounds .
Antiviral Activity Study
A study demonstrated that a series of pyrazole derivatives exhibited effective inhibition against HIV replication in vitro, with some compounds showing IC50 values in the low nanomolar range . This highlights their potential as therapeutic agents against retroviruses.
Antimycobacterial Efficacy
Another research effort focused on synthesizing and testing various pyrazole derivatives against Mycobacterium tuberculosis, revealing that specific structural modifications enhanced their antimicrobial efficacy significantly .
Comparison with Similar Compounds
Comparative Data Table
Q & A
Basic Question
- 1H/13C NMR : Key peaks include the pyrazole C=O (~165–170 ppm in 13C NMR) and thiophene/furan aromatic protons (δ 6.5–7.5 ppm in 1H NMR). The methoxy group appears as a singlet (~δ 3.8 ppm) .
- X-ray Crystallography : Used to confirm stereochemistry and intermolecular interactions. For example, torsion angles between the thiophene and furan moieties can be analyzed .
Advanced Tip : Use in silico NMR prediction tools (e.g., ACD/Labs) to cross-validate experimental data and resolve overlapping signals .
How can researchers optimize solubility for in vitro assays?
Advanced Question
Poor aqueous solubility is a common challenge. Methodological solutions include:
- Co-solvent Systems : Use DMSO-water mixtures (<5% DMSO) to maintain compound stability.
- Structural Modifications : Introduce polar groups (e.g., -OH, -NH₂) to the pyrazole or thiophene-furan substituents .
- Prodrug Strategies : Esterify the carboxamide to improve permeability, followed by enzymatic hydrolysis in vivo .
Table 2 : Solubility Enhancement Strategies
| Strategy | Example Modification | Impact on Solubility | Reference |
|---|---|---|---|
| Co-solvents | 10% PEG-400 in PBS | +50% bioavailability | |
| Sulfonate salt formation | Sodium sulfonate derivative | +80% aqueous solubility |
What computational strategies predict the compound’s biological activity?
Advanced Question
- Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with target proteins (e.g., kinases or GPCRs). Focus on the pyrazole carboxamide’s hydrogen-bonding potential .
- MD Simulations : Analyze stability of ligand-receptor complexes over 100-ns trajectories to prioritize synthetic targets .
- QSAR Models : Corolate electronic parameters (e.g., Hammett constants) of substituents with IC₅₀ values .
Key Finding : Substitution at the thiophene-3-position with electron-withdrawing groups enhances binding affinity to cannabinoid receptors .
How do structural modifications impact bioactivity?
Advanced Question
- Pyrazole Core : Methyl groups at position 1 enhance metabolic stability, while methoxy at position 3 modulates electron density, affecting binding .
- Thiophene-Furan Moiety : Replacing thiophene with phenyl reduces activity by 70%, highlighting the importance of sulfur’s electronic effects .
Table 3 : SAR of Key Modifications
| Modification Site | Change | Δ Bioactivity | Reference |
|---|---|---|---|
| Pyrazole N1 | Methyl → Ethyl | -30% | |
| Thiophene-3 position | H → CF₃ | +45% | |
| Carboxamide | -CONH₂ → -COOCH₃ | -90% |
How to address discrepancies in reported biological activities?
Advanced Question
Contradictions often arise from:
- Assay Variability : Differences in cell lines (e.g., HEK293 vs. CHO) or incubation times.
- Purity : HPLC-MS validation (>95% purity) is critical; impurities like regioisomers can skew results .
- Solubility Artifacts : Precipitates in aqueous buffers may falsely lower apparent activity.
Resolution : Replicate studies using standardized protocols (e.g., NIH Assay Guidance Manual) and orthogonal assays (e.g., SPR vs. fluorescence polarization) .
What are the best practices for stability studies?
Advanced Question
- Forced Degradation : Expose the compound to heat (40°C), light (ICH Q1B), and pH extremes (2–12) to identify degradation products .
- HPLC-MS Monitoring : Track parent compound depletion and degradant formation over 14 days .
- Stabilizers : Add antioxidants (e.g., BHT) to prevent oxidation of the thiophene moiety .
How to design analogs for improved pharmacokinetics?
Advanced Question
- LogP Optimization : Aim for 2–3 using substituents like -CF₃ or -OCH₃ to balance solubility and membrane permeability .
- Metabolic Stability : Replace labile groups (e.g., ester linkages) with bioisosteres like amides or heterocycles .
Case Study : Replacing the furan oxygen with sulfur (to form a thiophene) increased t₁/₂ in rat plasma from 1.2 to 4.5 hours .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
